N-Octadecyl m-nitrobenzamide

• IUPAC Name: 3-nitro-N-octadecylbenzamide
• InChI: InChI=1S/C25H42N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-26-25(28)23-19-18-20-24(22-23)27(29)30/h18-20,22H,2-17,21H2,1H3,(H,26,28)
• InChI Key: MBGMGVISROGRGY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCNC(=O)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C25H42N2O3
• DSSTOX Substance ID: DTXSID10149050
• Molecular Weight: 418.6 g/mol
• CAS No.: 109799-65-7

Description

N-Octadecyl m-nitrobenzamide is a chemical compound with the molecular formula C25H42N2O3 and a molecular weight of 418.61 g/mol . It is known for its light yellow flake appearance and is used in various scientific research applications .

Scientific Research Applications

N-Octadecyl m-nitrobenzamide has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential use in drug delivery systems due to its amphiphilic nature.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as nanocapsules for phase change materials.

Future Directions

N-Octadecyl m-nitrobenzamide and similar compounds have been the subject of numerous studies, suggesting that they have potential for future research and applications. For example, a study reported a simple and versatile strategy for the preparation of a highly tough and highly stretchable interconnected interpenetrating polymer network (c-IPN) based on butyl rubber (IIR) and poly(n-octadecyl acrylate) (PC18A) with thermally induced healing and shape-memory functions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Octadecyl m-nitrobenzamide typically involves the nitration of benzoic acid to produce m-nitrobenzoic acid, followed by the amidation reaction with octadecylamine. The nitration process can be carried out using nitric acid or a mixture of nitric and sulfuric acids . The amidation reaction is usually catalyzed by agents such as tetrabutoxytitanium and boric acid, often in the presence of PEG-400 to enhance catalytic activity .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves careful control of reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-Octadecyl m-nitrobenzamide undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The nitro group can participate in nucleophilic aromatic substitution reactions, where it is replaced by other nucleophiles.

Common Reagents and Conditions

Reduction: Common reducing agents include hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used under basic conditions.

Major Products Formed

Reduction: The major product is N-Octadecyl m-aminobenzamide.

Substitution: The products depend on the nucleophile used in the reaction.

Mechanism of Action

The mechanism of action of N-Octadecyl m-nitrobenzamide involves its interaction with specific molecular targets and pathways. For instance, in antimicrobial applications, it may disrupt bacterial cell membranes or inhibit essential enzymes . In drug delivery systems, its amphiphilic nature allows it to encapsulate and transport hydrophobic drugs to target sites .

Comparison with Similar Compounds

Similar Compounds

N-Octadecyl m-aminobenzamide: Similar structure but with an amine group instead of a nitro group.

N-Octadecyl p-nitrobenzamide: Similar structure but with the nitro group in the para position.

Uniqueness

N-Octadecyl m-nitrobenzamide is unique due to its specific nitro group positioning, which influences its reactivity and interaction with other molecules. This makes it particularly useful in certain chemical reactions and applications where other similar compounds may not be as effective .